Cas no 99173-61-2 (1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate)

• Product Name: 1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate
• CAS No: 99173-61-2
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• MDL: MFCD20928423
• CID: 750337
• PubChem ID: 14728565
• Update Time: 2025-06-29

1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclobutanedicarboxylic acid, 3-oxo-, diethyl ester
• 1,1-Diethyl 3-oxocyclobutane-1,1-dicarboxylate
• diethyl 3-oxocyclobutane-1,1-dicarboxylate
• RNEYQVYRVAVAIF-UHFFFAOYSA-N
• AKOS010209398
• 3-Oxo-cyclobutane-1,1-dicarboxylic acid diethyl ester
• CS-0052769
• 1,1-Diethyl3-oxocyclobutane-1,1-dicarboxylate
• 99173-61-2
• SCHEMBL3147434
• 3-oxocyclobutane-1,1-dicarboxylic acid diethyl ester
• P12892
• SB11001
• diethyl 3-oxo-cyclobutane-1,1-dicarboxylate
• AS-51533
• MFCD20928423
• DTXSID10563393
• ZDA17361
• SY098887
• DB-088919
• 1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate

• MDL： MFCD20928423
• Inchi： 1S/C10H14O5/c1-3-14-8(12)10(5-7(11)6-10)9(13)15-4-2/h3-6H2,1-2H3
• InChI Key： RNEYQVYRVAVAIF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)CC(C1)=O)=O

Computed Properties

• Exact Mass: 214.08412354g/mol
• Monoisotopic Mass: 214.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.2±0.0 g/cm3
• Melting Point: NA
• Boiling Point: 270.1±0.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate

Comprehensive Guide to 1,1-Diethyl 3-Oxocyclobutane-1,1-Dicarboxylate (CAS No. 99173-61-2)

1,1-Diethyl 3-oxocyclobutane-1,1-dicarboxylate (CAS No. 99173-61-2) is a versatile cyclic ester compound widely utilized in organic synthesis, pharmaceutical intermediates, and specialty chemical applications. Its unique cyclobutane backbone and dicarboxylate functionality make it a valuable building block for researchers and industries. This article delves into its properties, applications, and relevance to current trends like green chemistry and sustainable synthesis.

The molecular structure of 1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate features a four-membered ring with a ketone group at the 3-position and two ester groups at the 1-position. This configuration enables diverse reactivity, such as ring-opening reactions and nucleophilic substitutions, which are critical for constructing complex molecules. Its CAS No. 99173-61-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial research.

In recent years, the demand for bio-based intermediates and low-toxicity reagents has surged, aligning with the global push for eco-friendly manufacturing. This compound’s potential in catalysis and polymer chemistry has garnered attention, particularly for designing biodegradable materials. Researchers are exploring its role in click chemistry and metal-organic frameworks (MOFs), addressing queries like "How is 99173-61-2 used in sustainable catalysis?"—a trending topic in AI-driven literature searches.

From a synthetic perspective, 1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate serves as a precursor for heterocyclic compounds, such as pyrroles and pyridines, which are pivotal in drug discovery. Its ester groups allow for facile derivatization, making it a favorite for high-throughput screening libraries. Laboratories often inquire about its storage conditions and handling protocols, emphasizing safety and stability—key concerns in modern lab practices.

The compound’s relevance extends to flavor and fragrance industries, where its cyclic ketone moiety contributes to aroma profiles. Additionally, its photophysical properties are under investigation for applications in organic electronics, responding to the rise of flexible electronics and IoT devices. Searches for "99173-61-2 in OLEDs" highlight this niche interest.

In conclusion, 1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate (CAS No. 99173-61-2) bridges fundamental research and industrial innovation. Its adaptability to green chemistry principles and alignment with emerging technologies ensure its continued prominence. For those exploring "cyclobutane derivatives" or "dicarboxylate applications," this compound offers a compelling case study in molecular versatility.